2,2-Dibromocyclobutanone
Overview
Description
2,2-Dibromocyclobutanone is a useful research compound. Its molecular formula is C4H4Br2O and its molecular weight is 227.88 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization in Food Analysis
2,2-Dibromocyclobutanone, specifically its derivatives like 2-dodecylcyclobutanone, has been extensively researched for use as a marker in food analysis. Studies have demonstrated the synthesis and characterization of such compounds for identifying irradiated food. For instance, Boyd et al. (1991) focused on synthesizing and characterizing 2-dodecylcyclobutanone to mark irradiated chicken meat, using GC-MS for confirmation (Boyd et al., 1991). Similarly, Tewfik et al. (1999) developed a supercritical fluid extraction method to detect 2-alkylcyclobutanones in gamma-irradiated fish, highlighting the compound's role as a chemical marker for irradiated foods containing lipids (Tewfik et al., 1999).
Novel Synthesis Routes
Research has also delved into novel synthesis routes for geminal dibromocyclobutanes. Nordvik and Brinker (2003) explored synthesizing various 2-substituted cyclobutanone acetals, leading to the formation of geminal dibromocyclobutanes in significant yields (Nordvik & Brinker, 2003).
Applications in Chemical Synthesis
Further applications of this compound derivatives in chemical synthesis have been explored. For instance, Yu et al. (2014) detailed the facile synthesis of 2-methylenecyclobutanones, showcasing their utility as building blocks in synthesis due to their ability to undergo Baeyer–Villiger oxidation (Yu et al., 2014).
Application in Therapeutics
G. Kabalka and Min-Liang Yao (2003) synthesized a boronated aminocyclobutanecarboxylic acid, derived from a cyclobutanone structure, for potential use in neutron capture therapy, highlighting its therapeutic applications (Kabalka & Yao, 2003).
Properties
IUPAC Name |
2,2-dibromocyclobutan-1-one | |
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InChI |
InChI=1S/C4H4Br2O/c5-4(6)2-1-3(4)7/h1-2H2 | |
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InChI Key |
SAGKNGUQCUBERB-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CC(C1=O)(Br)Br | |
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Molecular Formula |
C4H4Br2O | |
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Molecular Weight |
227.88 g/mol | |
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